Cas no 2138091-30-0 (3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138091-30-0
• MF: C₁₃H₂₂F₃NO₂
• MW: 281.314494609833
• CID: 6258258
• PubChem ID: 165496327
• Update Time: 2025-06-08

3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138091-30-0
• 3-(3,3-dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• EN300-1160796
• 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C13H22F3NO2/c1-12(2)8-19-6-5-17(12)11-7-9(18)3-4-10(11)13(14,15)16/h9-11,18H,3-8H2,1-2H3
• InChI Key： HJRLIHNZQNMRER-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1CCOCC1(C)C)O)(F)F

Computed Properties

• Exact Mass: 281.16026343g/mol
• Monoisotopic Mass: 281.16026343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138091-30-0 and Product Name: 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol

The compound with the CAS number 2138091-30-0 and the product name 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The unique structural features of this molecule, particularly the presence of a dimethylmorpholine moiety and a trifluoromethyl group, contribute to its distinctive chemical and pharmacological properties.

Recent studies have highlighted the importance of dimethylmorpholine derivatives in medicinal chemistry due to their ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). The 3-(3,3-Dimethylmorpholin-4-yl) substituent in this compound not only improves its solubility in aqueous media but also influences its metabolic stability. This is particularly crucial for drug development, as poor solubility can significantly limit the efficacy of a therapeutic agent. Furthermore, the trifluoromethyl group, located at the 4-position of the cyclohexanone ring, is known for its ability to modulate lipophilicity and metabolic pathways, thereby potentially enhancing the pharmacokinetic profile of the compound.

The cyclohexanone core of this molecule provides a stable scaffold that can be further functionalized to achieve specific biological activities. The combination of these structural elements makes 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol a versatile candidate for various therapeutic applications. For instance, its molecular structure suggests potential utility in the development of central nervous system (CNS) drugs, where both lipophilicity and metabolic stability are critical factors.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like this one. The presence of both polar and non-polar regions in its structure allows it to interact effectively with biological targets. This dual nature is particularly advantageous for designing molecules that can cross the blood-brain barrier while maintaining stability within the target tissue. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with high accuracy, thereby expediting the drug development process.

Moreover, the synthesis of 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms into aromatic or heteroaromatic systems is a well-established strategy to enhance biological activity. In this case, the trifluoromethyl group not only increases lipophilicity but also influences electronic properties, which can be exploited to fine-tune receptor binding interactions. Such modifications are often critical for achieving high selectivity and efficacy in drug candidates.

The potential applications of this compound extend beyond CNS drugs. Its structural motifs are reminiscent of molecules that have shown promise in treating inflammatory diseases and neurodegenerative disorders. The ability of dimethylmorpholine derivatives to modulate enzyme activity has been extensively studied, and their incorporation into drug candidates has led to several clinical successes. Similarly, compounds containing trifluoromethyl groups are known for their anti-inflammatory and antioxidant properties. The synergistic effects of these structural features make 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol a compelling candidate for further investigation.

In conclusion, the compound with CAS number 2138091-30-0 and product name 3-(3,3-Dimethylmorpholin-4-yl)-4-(trifluoromethyl)cyclohexan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for such compounds, their potential impact on human health is likely to grow significantly. The ongoing exploration of novel synthetic methodologies and computational tools will further enhance our ability to develop effective and safe therapeutic agents based on similar molecular scaffolds.